Diethyl 2,4,6-trioxoheptanedioate
Overview
Description
Diethyl 2,4,6-trioxoheptanedioate is a synthetic organic compound with the molecular formula C11H14O7 and a molecular weight of 258.22500 . It does not contain any toxic metallic elements .
Synthesis Analysis
The synthesis of Diethyl 2,4,6-trioxoheptanedioate involves several steps. One method involves the condensation of diethyl 2,4,6-trioxoheptanedioate with 4-methoxy-2-(4-methylphenyliminomethyl)-phenol in acetone . This reaction yields diethyl 5-hydroxy-9-methoxy-1-(4-methylphenyl)-4-oxo-1,4a,5,10b-tetrahydro-4H-chromeno[4,3-b]pyridine-2,5-dicarboxylate as a mixture of diastereoisomers .Molecular Structure Analysis
The molecular structure of Diethyl 2,4,6-trioxoheptanedioate consists of 11 carbon atoms, 14 hydrogen atoms, and 7 oxygen atoms . The exact mass is 258.07400 .Chemical Reactions Analysis
Diethyl 2,4,6-trioxoheptanedioate can undergo various chemical reactions. For instance, it can react with 4-methoxy-2-(4-methylphenyliminomethyl)-phenol in acetone to produce diethyl 5-hydroxy-9-methoxy-1-(4-methylphenyl)-4-oxo-1,4a,5,10b-tetrahydro-4H-chromeno[4,3-b]pyridine-2,5-dicarboxylate .Physical And Chemical Properties Analysis
Diethyl 2,4,6-trioxoheptanedioate has a density of 1.238g/cm3 and a boiling point of 346.9ºC at 760 mmHg . Its flash point is 151.9ºC .Scientific Research Applications
Application 1: Synthesis of Chromeno[4,3-b]pyridines
- Summary of the Application : Diethyl 2,4,6-trioxoheptanedioate is used in the synthesis of chromeno[4,3-b]pyridines . Chromeno[4,3-b]pyridines are aza analogs of Δ1-trans-tetrahydrocannabinol and Δ1(6)-trans-tetrahydrocannabinol, which are well-known physiologically active components isolated from Cannabis .
- Methods of Application or Experimental Procedures : The condensation of diethyl 2,4,6-trioxoheptanedioate with 4-methoxy-2-(4-methylphenyliminomethyl)-phenol in acetone results in the formation of diethyl 5-hydroxy-9-methoxy-1-(4-methylphenyl)-4-oxo-1,4a,5,10b-tetrahydro-4H-chromeno[4,3-b]pyridine-2,5-dicarboxylate . This reaction occurs at room temperature .
- Results or Outcomes : The reaction produces a mixture of diastereoisomers. The major (4aR,5R,10aR)-isomer was isolated as an individual substance, and its structure was confirmed by X-ray analysis .
Application 2: Personal Care Products
- Summary of the Application : Diethyl 2,4,6-trioxoheptanedioate is used as a conditioning agent in personal care products . It has a good whitening effect, similar to kojic acid .
- Methods of Application or Experimental Procedures : This compound can be incorporated into various personal care formulations such as creams, lotions, and serums. The specific concentration and method of application would depend on the particular product formulation .
- Results or Outcomes : The use of Diethyl 2,4,6-trioxoheptanedioate in personal care products can result in improved skin texture and tone due to its conditioning and whitening effects .
Application 3: Organic Synthesis Intermediate
- Summary of the Application : Diethyl 2,4,6-trioxoheptanedioate is used as an intermediate in organic synthesis .
- Methods of Application or Experimental Procedures : The specific methods of application would depend on the particular synthesis pathway being used. This compound can be used in various reactions to form more complex organic molecules .
- Results or Outcomes : The use of Diethyl 2,4,6-trioxoheptanedioate as an intermediate can facilitate the synthesis of a wide range of organic compounds .
Application 4: Synthesis of Pyridocoumarins
- Summary of the Application : Diethyl 2,4,6-trioxoheptanedioate is used in the synthesis of pyridocoumarins . Pyridocoumarins are aza analogs of Δ1-trans-tetrahydrocannabinol and Δ1(6)-trans-tetrahydrocannabinol, which are well-known physiologically active components isolated from Cannabis .
- Methods of Application or Experimental Procedures : The condensation of diethyl 2,4,6-trioxoheptanedioate with 4-methoxy-2-(4-methylphenyliminomethyl)-phenol in acetone results in the formation of diethyl 5-hydroxy-9-methoxy-1-(4-methylphenyl)-4-oxo-1,4a,5,10b-tetrahydro-4H-chromeno[4,3-b]pyridine-2,5-dicarboxylate . This reaction occurs at room temperature .
- Results or Outcomes : The reaction produces a mixture of diastereoisomers. The major (4aR,5R,10aR)-isomer was isolated as an individual substance, and its structure was confirmed by X-ray analysis .
Application 5: Synthesis of Tetrahydrochromeno[4,3-b]pyridines
- Summary of the Application : Diethyl 2,4,6-trioxoheptanedioate is used in the synthesis of tetrahydrochromeno[4,3-b]pyridines . Tetrahydrochromeno[4,3-b]pyridines are aza analogs of Δ1-trans-tetrahydrocannabinol and Δ1(6)-trans-tetrahydrocannabinol, which are well-known physiologically active components isolated from Cannabis .
- Methods of Application or Experimental Procedures : The condensation of diethyl 2,4,6-trioxoheptanedioate with 2-(4-methylphenyliminomethyl)phenols in acetone at room temperature afforded diethyl 5-hydroxy-9-methoxy-1-(4-methylphenyl)-4-oxo-1,4a,5,10b-tetrahydro-4H-chromeno[4,3-b]pyridine-2,5-dicarboxylate .
- Results or Outcomes : The reaction produces a mixture of diastereoisomers. The major (4aR,5R,10aR)-isomer was isolated as an individual substance, and its structure was confirmed by X-ray analysis .
Future Directions
The future directions for Diethyl 2,4,6-trioxoheptanedioate research could involve exploring its potential applications in various chemical reactions and understanding its mechanism of action in more detail . Further studies could also focus on improving the synthesis process and investigating its safety and environmental impact .
properties
IUPAC Name |
diethyl 2,4,6-trioxoheptanedioate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O7/c1-3-17-10(15)8(13)5-7(12)6-9(14)11(16)18-4-2/h3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NANVJYXVUMMBIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)CC(=O)CC(=O)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80218949 | |
Record name | Diethyl trioxopimelate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80218949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl 2,4,6-trioxoheptanedioate | |
CAS RN |
68854-18-2 | |
Record name | Diethyl trioxopimelate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068854182 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 68854-18-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=229347 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Diethyl trioxopimelate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80218949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | diethyl 2,4,6-trioxoheptanedioate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DIETHYL TRIOXOPIMELATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0V98KE489V | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.